Cas no 10184-69-7 (17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione)
10184-69-7 structure
Product Name:17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione
CAS No:10184-69-7
MF:C21H26O4
MW:342.428746700287
CID:2865918
Update Time:2023-08-10
17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione Chemical and Physical Properties
Names and Identifiers
-
- ZCF6ZW8234
- Deltacortinene
- Prednisone impurity D [EP]
- 17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione
-
- Inchi: 1S/C21H26O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h5-6,8,11,15,17,22,25H,3-4,7,9-10,12H2,1-2H3/t15-,17+,19+,20+,21+/m1/s1
- InChI Key: MATJXMUQVASJHW-ONKRVSLGSA-N
- SMILES: O[C@]1(C(CO)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)C3=CC[C@@]21C)=O
Computed Properties
- Exact Mass: 342.183109g/mol
- Monoisotopic Mass: 342.183109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 745
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 342.4g/mol
- XLogP3: 2.2
- Topological Polar Surface Area: 74.6
17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D452505-25mg |
17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione |
10184-69-7 | 25mg |
$ 230.00 | 2023-09-07 | ||
| TRC | D452505-250mg |
17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione |
10184-69-7 | 250mg |
$ 1774.00 | 2023-09-07 | ||
| A2B Chem LLC | AX31751-25mg |
17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione |
10184-69-7 | 25mg |
$327.00 | 2024-01-05 | ||
| A2B Chem LLC | AX31751-250mg |
17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione |
10184-69-7 | 250mg |
$1717.00 | 2024-01-05 |
17,21-Dihydroxypregna-1,4,9(11)-triene-3,20-dione Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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